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Compound of Interest

Compound Name: 2-Chloro-6-iodophenol

cat. No.: B1600247

An In-depth Technical Guide to the Chemical Properties of 2-Chloro-6-iodophenol

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Chloro-6-iodophenol is a disubstituted phenol characterized by the presence of both a
chlorine and an iodine atom ortho to the hydroxyl group. This unique substitution pattern
imparts a distinct set of chemical and physical properties that make it a valuable, albeit
specialized, reagent and building block in synthetic chemistry. The presence of three different
functional groups—a hydroxyl, a chloro, and a highly versatile iodo group—on a single
aromatic ring offers multiple sites for chemical modification. This guide provides a
comprehensive overview of the chemical properties, synthesis, reactivity, and analytical
characterization of 2-Chloro-6-iodophenol, tailored for professionals in research and drug
development.

Molecular Structure and Identifiers

The fundamental characteristics of a chemical compound are dictated by its structure. 2-
Chloro-6-iodophenol’'s arrangement of a hydroxyl group and two different halogens on a
benzene ring creates a molecule with significant potential for asymmetric synthesis and as a
precursor in cross-coupling reactions.
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Caption: General analytical workflow for compound characterization.

Synthesis and Purification

While specific, optimized protocols for 2-Chloro-6-iodophenol are not abundant in the
literature, a plausible synthetic route involves the direct iodination of 2-chlorophenol. The ortho-
directing nature of the hydroxyl group and the chloro substituent would favor iodination at the
available ortho and para positions. Steric hindrance from the existing ortho-chloro group would
likely favor iodination at the other ortho position (C6).

Proposed Synthesis Protocol: lodination of 2-
Chlorophenol

This protocol is a representative method based on general procedures for phenol iodination. [1]
[2] Objective: To synthesize 2-Chloro-6-iodophenol from 2-chlorophenol.

Materials:
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e 2-Chlorophenol

e lodine (I2)

e Hydrogen Peroxide (H202, 30%)

o Acetonitrile (CHsCN)

» Deionized Water

e Sodium thiosulfate (Na2S203)

o Ethyl acetate

e Hexane

e Anhydrous sodium sulfate (Na2S0a4)
« Silica gel for column chromatography
Procedure:

 In a round-bottom flask equipped with a magnetic stirrer, dissolve 2-chlorophenol (1
equivalent) in acetonitrile.

e Add iodine (0.5-1.0 equivalents) to the solution and stir until dissolved.
e Cool the mixture in an ice bath.

o Slowly add hydrogen peroxide (1.0-1.2 equivalents) dropwise to the reaction mixture. The
addition should be controlled to maintain a low temperature.

 After the addition is complete, remove the ice bath and allow the reaction to stir at room
temperature for 12-24 hours. Monitor the reaction progress using Thin Layer
Chromatography (TLC).

» Upon completion, quench the reaction by adding a saturated agueous solution of sodium
thiosulfate to consume any unreacted iodine.
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o Transfer the mixture to a separatory funnel and extract with ethyl acetate (3x volumes).
o Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

« Filter off the drying agent and concentrate the solvent under reduced pressure to obtain the
crude product.

» Purify the crude product by column chromatography on silica gel, using a hexane/ethyl
acetate gradient as the eluent, to isolate the desired 2-Chloro-6-iodophenol isomer.
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Caption: Proposed workflow for the synthesis of 2-Chloro-6-iodophenol.

Chemical Reactivity and Potential Applications

The synthetic utility of 2-Chloro-6-iodophenol stems from the differential reactivity of its
functional groups.

o Hydroxyl Group: The phenolic proton is acidic and can be deprotonated to form a phenoxide,
which can then undergo O-alkylation or O-acylation to form ethers and esters, respectively.

o Aromatic Ring: The electron-donating hydroxyl group and the electron-withdrawing halogens
create a complex electronic environment. The iodine atom is an excellent leaving group in
various transition-metal-catalyzed cross-coupling reactions (e.g., Suzuki, Heck,
Sonogashira), allowing for the introduction of new carbon-carbon or carbon-heteroatom
bonds at the C6 position. The chlorine atom is less reactive in such couplings, allowing for
selective functionalization at the C-I bond.
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» Potential Applications: Given its structure, 2-Chloro-6-iodophenol is a promising

intermediate for:

o Medicinal Chemistry: As a scaffold for building more complex molecules with potential

biological activity. Halogenated phenols are known motifs in various pharmaceuticals.

o Materials Science: As a monomer or precursor for halogenated polymers with specific

properties like flame retardancy or high refractive index.

o Agrochemicals: As a building block for novel pesticides and herbicides.

Safety and Handling

Halogenated phenols should be handled with care, as many are toxic and corrosive. While a

specific material safety data sheet (MSDS) for 2-Chloro-6-iodophenol is not widely available,

precautions for similar compounds should be strictly followed. [3][4][5] Table 3: General Safety

and Handling Precautions

Aspect

Recommendation

Personal Protective Equipment (PPE)

Wear safety glasses with side shields, chemical-

resistant gloves (e.g., nitrile), and a lab coat.

Handling

Use only in a well-ventilated area, preferably
within a chemical fume hood. Avoid breathing
dust or vapors. Avoid contact with skin, eyes,
and clothing. Wash hands thoroughly after
handling.

Storage

Store in a tightly sealed container in a cool, dry,
and well-ventilated place. Keep away from
incompatible materials such as strong oxidizing

agents. [6]

Disposal

Dispose of contents/container to an approved
waste disposal plant in accordance with local,

state, and federal regulations.

GHS Hazard Information (Extrapolated from similar compounds):
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Acute toxicity (Oral, Dermal, Inhalation)

Skin corrosion/irritation

Serious eye damage/eye irritation

Toxic to aquatic life with long-lasting effects [7]

Conclusion

2-Chloro-6-iodophenol is a multifaceted chemical intermediate whose value lies in the
strategic placement of its three distinct functional groups. Its utility in selective cross-coupling
reactions and as a scaffold for more complex molecules makes it a compound of interest for
researchers in synthetic, medicinal, and materials chemistry. Proper analytical characterization
and adherence to stringent safety protocols are paramount when working with this and related
halogenated phenols.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://m.chemicalbook.com/ProductChemicalPropertiesCB12710614_EN.htm
https://pubchem.ncbi.nlm.nih.gov/compound/4-Bromo-2-chloro-6-iodophenol
https://pubchem.ncbi.nlm.nih.gov/compound/4-Bromo-2-chloro-6-iodophenol
https://www.benchchem.com/product/b1600247#chemical-properties-of-2-chloro-6-iodophenol
https://www.benchchem.com/product/b1600247#chemical-properties-of-2-chloro-6-iodophenol
https://www.benchchem.com/product/b1600247#chemical-properties-of-2-chloro-6-iodophenol
https://www.benchchem.com/product/b1600247#chemical-properties-of-2-chloro-6-iodophenol
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1600247?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1600247?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

